Cas no 37093-42-8 (Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(1-piperidinyl)-)

Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(1-piperidinyl)-, is a specialized organic compound featuring a benzoic acid core substituted with a diethylaminosulfonyl group at the 5-position and a piperidinyl moiety at the 2-position. This structure imparts unique physicochemical properties, making it valuable in synthetic chemistry and pharmaceutical research. The diethylaminosulfonyl group enhances solubility and reactivity, while the piperidinyl substitution contributes to steric and electronic modulation. Its well-defined molecular architecture allows for precise functionalization, making it a versatile intermediate in the development of bioactive molecules. The compound’s stability and compatibility with diverse reaction conditions further underscore its utility in advanced chemical synthesis.

Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(1-piperidinyl)- structure

37093-42-8 structure

Product Name:Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(1-piperidinyl)-

CAS No:37093-42-8

MF:C₁₆H₂₄N₂O₄S

MW:340.437763214111

CID:1481309

PubChem ID:2440056

Update Time:2025-06-09

Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(1-piperidinyl)-
- SR-01000043378-1
- Z56915915
- EN300-06004
- SCHEMBL19667056
- HMS1763O05
- AKOS034465539
- SR-01000043378
- DB-086961
- 5-(diethylsulfamoyl)-2-piperidin-1-ylbenzoic acid
- 37093-42-8
- 5-(diethylsulfamoyl)-2-(piperidin-1-yl)benzoic acid
- 5-(diethylsulfamoyl)-2-(piperidin-1-yl)benzoicacid
- Inchi： 1S/C16H24N2O4S/c1-3-18(4-2)23(21,22)13-8-9-15(14(12-13)16(19)20)17-10-6-5-7-11-17/h8-9,12H,3-7,10-11H2,1-2H3,(H,19,20)
- InChI Key： YHAIXPCDKKQJBF-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=C(C(=O)O)C=1)N1CCCCC1)(N(CC)CC)(=O)=O

Computed Properties

Exact Mass: 340.14582
Monoisotopic Mass: 340.14567842g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 493
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 86.3Å²

Experimental Properties

PSA: 77.92

Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(1-piperidinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P019IPF-50mg	5-(diethylsulfamoyl)-2-(piperidin-1-yl)benzoic acid	37093-42-8	95%	50mg	$111.00	2024-05-04
1PlusChem	1P019IPF-100mg	5-(diethylsulfamoyl)-2-(piperidin-1-yl)benzoic acid	37093-42-8	95%	100mg	$140.00	2024-05-04
1PlusChem	1P019IPF-250mg	5-(diethylsulfamoyl)-2-(piperidin-1-yl)benzoic acid	37093-42-8	95%	250mg	$171.00	2024-05-04
1PlusChem	1P019IPF-500mg	5-(diethylsulfamoyl)-2-(piperidin-1-yl)benzoic acid	37093-42-8	95%	500mg	$270.00	2024-05-04
1PlusChem	1P019IPF-1g	5-(diethylsulfamoyl)-2-(piperidin-1-yl)benzoic acid	37093-42-8	95%	1g	$368.00	2024-05-04
1PlusChem	1P019IPF-2.5g	5-(diethylsulfamoyl)-2-(piperidin-1-yl)benzoic acid	37093-42-8	100%	2.5g	$684.00	2023-12-17
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1PlusChem	1P019IPF-10g	5-(diethylsulfamoyl)-2-(piperidin-1-yl)benzoic acid	37093-42-8	100%	10g	$1423.00	2023-12-17